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Compound of Interest

Compound Name:
(2-Cyclopropyl-5-

fluorophenyl)boronic acid

Cat. No.: B13473610

Get Quote

Executive Summary
(2-Cyclopropyl-5-fluorophenyl)boronic acid (CAS: 2225155-34-8) is a sterically demanding,

bifunctional aryl building block.[1] It combines two critical pharmacophores: a cyclopropyl group

at the ortho position (providing conformational rigidity and lipophilicity) and a fluorine atom at

the meta position (modulating pKa and metabolic stability). This scaffold is primarily utilized in

Palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to install the 2-cyclopropyl-5-

fluorophenyl moiety into drug candidates, particularly for kinase inhibitors and GPCR

modulators where orthogonal steric control is required.[1]
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Property Data

Chemical Name (2-Cyclopropyl-5-fluorophenyl)boronic acid

CAS Registry Number 2225155-34-8

Molecular Formula C₉H₁₀BFO₂

Molecular Weight 179.98 g/mol

Appearance White to off-white solid

Solubility
Soluble in MeOH, DMSO, CH₂Cl₂; sparingly

soluble in water

SMILES OB(O)C1=C(C2CC2)C=CC(F)=C1

Structural Commentary
The molecule features a 1,2,5-substitution pattern on the benzene ring.[1]

Ortho-Cyclopropyl (Position 2): The cyclopropyl ring is a bioisostere for isopropyl or ethyl

groups but introduces significant torsional strain and prevents free rotation of the resulting

biaryl axis in coupling products (atropisomerism potential). It acts as a weak electron donor

via σ–π hyperconjugation.

Meta-Fluorine (Position 5): The fluorine atom is meta to the boronic acid and para to the

cyclopropyl group. It exerts a strong inductive electron-withdrawing effect (-I), deactivating

the ring slightly towards electrophilic aromatic substitution but increasing the acidity of the

boronic acid moiety.[1]

Synthesis & Manufacturing
The synthesis of sterically hindered arylboronic acids requires precise control to prevent

protodeboronation. The preferred industrial route utilizes Lithium-Halogen Exchange on the

corresponding aryl bromide, followed by electrophilic trapping with a borate ester.[1]
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The critical starting material is 2-Bromo-4-fluoro-1-cyclopropylbenzene (CAS: 1353855-60-3).

[1] This precursor ensures the correct regiospecificity of the substituents.

Synthetic Protocol (Cryogenic Borylation)
Reagents: 2-Bromo-4-fluoro-1-cyclopropylbenzene, n-Butyllithium (2.5 M in hexanes),

Triisopropyl borate (B(OiPr)₃), THF (anhydrous), HCl (2N).[1]

Setup: Flame-dry a 3-neck round-bottom flask under Argon atmosphere. Charge with 2-

Bromo-4-fluoro-1-cyclopropylbenzene (1.0 equiv) and anhydrous THF (0.2 M concentration).

[1]

Exchange: Cool the solution to -78°C (dry ice/acetone bath). Add n-Butyllithium (1.1 equiv)

dropwise over 30 minutes. Maintain internal temperature below -70°C to prevent benzylic

deprotonation or aryne formation.[1]

Equilibration: Stir at -78°C for 1 hour to ensure complete Lithium-Halogen exchange,

generating the (2-cyclopropyl-5-fluorophenyl)lithium intermediate.

Quench: Add Triisopropyl borate (1.5 equiv) rapidly in one portion (to minimize competing

reactions).

Warming: Allow the mixture to warm slowly to room temperature over 4 hours.

Hydrolysis: Quench with 2N HCl (aq) and stir vigorously for 1 hour to hydrolyze the boronate

ester to the free boronic acid.

Isolation: Extract with Ethyl Acetate. Wash organic layer with brine, dry over Na₂SO₄, and

concentrate. Recrystallize from Hexane/CH₂Cl₂ to obtain the pure acid.
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Caption: Cryogenic synthesis workflow via Lithium-Halogen exchange to install the boronic acid

moiety.

Reactivity Profile: The Suzuki-Miyaura Coupling
The primary application of this molecule is in Palladium-catalyzed cross-coupling.[1] However,

the ortho-cyclopropyl group creates significant steric hindrance, making standard conditions

(e.g., Pd(PPh₃)₄) inefficient.

Mechanistic Challenges[1]
Transmetallation: The bulky cyclopropyl group retards the approach of the boronate species

to the Pd(II)-Ar halide complex.

Protodeboronation: The electron-withdrawing fluorine and steric strain increase the rate of

hydrolytic deboronation (loss of B(OH)₂ replaced by H) under basic conditions at high

temperatures.

Optimized Coupling Protocol
To overcome steric hindrance, electron-rich, bulky phosphine ligands (Buchwald Ligands) are

required.

Catalyst System: Pd(OAc)₂ + SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) or

XPhos.[1]

Base: K₃PO₄ (anhydrous) or K₂CO₃.

Solvent: Toluene/Water (10:1) or 1,4-Dioxane/Water.

Temperature: 80–100°C.
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Caption: Catalytic cycle highlighting the Transmetallation step, which is rate-limiting due to the

ortho-cyclopropyl steric bulk.

Medicinal Chemistry Applications
This building block is strategically employed to modulate the physicochemical properties of lead

compounds.
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Feature
Medicinal Chemistry
Benefit

Mechanism

Cyclopropyl Group Metabolic Stability

Blocks benzylic oxidation

(CYP450) better than

ethyl/isopropyl groups due to

C-H bond strength (106

kcal/mol).[1]

Conformational Lock

Restricts rotation of the biaryl

axis, potentially locking the

molecule in a bioactive

conformation (reducing

entropic penalty upon binding).

Fluorine Atom Lipophilicity Modulation

Increases LogP moderately,

improving membrane

permeability.

Metabolic Blocking

Blocks Position 5 from

oxidative metabolism (e.g.,

hydroxylation), extending half-

life (

).

Handling, Stability, & References
Handling & Storage[1]

Storage: Store at 2–8°C under inert atmosphere (Argon). Boronic acids can dehydrate to

form boroxines (anhydrides) upon standing; this is reversible in aqueous reaction media but

affects stoichiometry calculations.

Safety: Irritant (H315, H319). Avoid inhalation. Use standard PPE.

Analytical Validation
¹H NMR (DMSO-d₆): Look for the characteristic cyclopropyl multiplets (0.6–1.0 ppm) and the

broad boronic acid hydroxyl protons (if visible).
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¹⁹F NMR: A single singlet/multiplet around -110 to -120 ppm (typical for aryl fluorides).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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